N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide

• IUPAC Name: 2-[[2-(2-methoxyphenoxy)acetyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H22N2O4/c1-13(2)20-19(23)14-8-4-5-9-15(14)21-18(22)12-25-17-11-7-6-10-16(17)24-3/h4-11,13H,12H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: IVNPAVPQEBONCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide, also known as GW 501516, is a synthetic drug that has gained popularity in the scientific community due to its potential application in various fields of research. It is a selective agonist of the peroxisome proliferator-activated receptor delta (PPAR delta) and has been studied extensively for its effects on metabolism, endurance, and performance enhancement.

Mechanism of Action

N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide 501516 works by binding to and activating the PPAR delta receptor. This receptor is involved in the regulation of lipid metabolism, glucose homeostasis, and inflammation. Activation of the PPAR delta receptor by N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide 501516 leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, as well as improved insulin sensitivity.
Biochemical and Physiological Effects:
Studies have shown that N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide 501516 has several biochemical and physiological effects. It has been shown to increase endurance and performance in animal models, as well as increase muscle fiber size and improve muscle recovery. It has also been shown to have a positive effect on lipid metabolism, reducing triglyceride levels and increasing HDL cholesterol levels.

Advantages and Limitations for Lab Experiments

N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide 501516 has several advantages for use in lab experiments. It is a selective agonist of the PPAR delta receptor, which means that it has a specific target and is less likely to have off-target effects. It is also easy to administer and has a long half-life, which makes it ideal for long-term studies. However, there are some limitations to its use in lab experiments, such as its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several potential future directions for research on N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide 501516. One area of interest is its potential use in treating metabolic disorders such as obesity and type 2 diabetes. Another area of interest is its potential use in improving endurance and performance in athletes. Additionally, further research is needed to fully understand the mechanism of action of N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide 501516 and its potential side effects.

Synthesis Methods

The synthesis of N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide 501516 involves several steps, starting with the reaction of 2-methoxyphenol with chloroacetyl chloride to form 2-methoxyphenylacetyl chloride. This compound is then reacted with isopropylamine to form N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide. The final product is purified using chromatography techniques.

Scientific Research Applications

N-isopropyl-2-{[(2-methoxyphenoxy)acetyl]amino}benzamide 501516 has been studied extensively for its potential application in various fields of research. It has been shown to have a positive effect on metabolism, increasing fatty acid oxidation and glucose uptake in skeletal muscle. It has also been studied for its potential use in treating metabolic disorders such as obesity and type 2 diabetes.